Cas no 2287315-49-3 (tert-butyl 4-(5-chloro-6-fluoro-1H-1,2,3-benzotriazol-1-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-(5-chloro-6-fluoro-1H-1,2,3-benzotriazol-1-yl)piperidine-1-carboxylate
• CAS No: 2287315-49-3
• MF: C₁₆H₂₀ClFN₄O₂
• MW: 354.807005882263
• CID: 5862686
• PubChem ID: 165742993
• Update Time: 2025-06-15

tert-butyl 4-(5-chloro-6-fluoro-1H-1,2,3-benzotriazol-1-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(5-chloro-6-fluoro-1H-1,2,3-benzotriazol-1-yl)piperidine-1-carboxylate
• 2287315-49-3
• EN300-6750645

• Inchi： 1S/C16H20ClFN4O2/c1-16(2,3)24-15(23)21-6-4-10(5-7-21)22-14-9-12(18)11(17)8-13(14)19-20-22/h8-10H,4-7H2,1-3H3
• InChI Key： RNLSXNBUPIRYDU-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)N=NN2C1CCN(C(=O)OC(C)(C)C)CC1)F

Computed Properties

• Exact Mass: 354.1258817g/mol
• Monoisotopic Mass: 354.1258817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 60.2Ų

Additional information on tert-butyl 4-(5-chloro-6-fluoro-1H-1,2,3-benzotriazol-1-yl)piperidine-1-carboxylate

Research Brief on tert-butyl 4-(5-chloro-6-fluoro-1H-1,2,3-benzotriazol-1-yl)piperidine-1-carboxylate (CAS: 2287315-49-3)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of tert-butyl 4-(5-chloro-6-fluoro-1H-1,2,3-benzotriazol-1-yl)piperidine-1-carboxylate (CAS: 2287315-49-3) as a key intermediate in the synthesis of novel therapeutic agents. This compound, characterized by its benzotriazole and piperidine moieties, has garnered attention due to its potential applications in drug discovery, particularly in the development of kinase inhibitors and protease-targeting molecules. This research brief synthesizes the latest findings and explores the compound's role in contemporary medicinal chemistry.

The structural features of tert-butyl 4-(5-chloro-6-fluoro-1H-1,2,3-benzotriazol-1-yl)piperidine-1-carboxylate make it a versatile scaffold for designing bioactive molecules. Recent studies have demonstrated its utility in the synthesis of compounds targeting protein kinases involved in cancer and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry utilized this intermediate to develop a series of potent and selective JAK3 inhibitors, showcasing its potential in autoimmune disorder therapeutics. The chloro-fluoro substitution pattern on the benzotriazole ring was found to significantly enhance binding affinity to the ATP-binding site of kinases.

From a synthetic chemistry perspective, novel methodologies have been reported for the efficient preparation of this compound. A recent patent application (WO2023056421) describes an improved synthetic route starting from 5-chloro-6-fluoro-1H-benzotriazole, featuring a Buchwald-Hartwig amination followed by Boc protection. This process achieves an overall yield of 78% with excellent purity (>99%), addressing previous challenges in scaling up production. The optimized conditions use Pd2(dba)3/XPhos as the catalytic system in toluene at 80°C, demonstrating the compound's accessibility for industrial-scale applications.

Pharmacological evaluations of derivatives containing this structural motif have revealed promising biological activities. Research published in Bioorganic & Medicinal Chemistry Letters (2024) reported that analogs of tert-butyl 4-(5-chloro-6-fluoro-1H-1,2,3-benzotriazol-1-yl)piperidine-1-carboxylate exhibited nanomolar inhibition against FLT3-ITD mutant kinases, with compound 12c showing particularly potent activity (IC50 = 3.2 nM) in AML cell lines. These findings underscore the compound's value as a privileged structure in oncology drug discovery.

Looking forward, the scientific community anticipates expanded applications of this chemical entity. Current investigations are exploring its incorporation into PROTAC (Proteolysis Targeting Chimera) molecules, leveraging the benzotriazole moiety for E3 ligase recruitment. Preliminary results presented at the 2024 ACS Spring Meeting indicate successful degradation of target proteins in the 50-100 nM range, opening new avenues for targeted protein degradation therapies. The unique physicochemical properties of this compound, including its moderate lipophilicity (cLogP = 2.1) and good solubility profile, make it particularly suitable for such advanced therapeutic modalities.